Cas no 2641451-73-0 (2-Thiazolepropanoic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (αS)-)

• Product Name: 2-Thiazolepropanoic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (αS)-
• CAS No: 2641451-73-0
• MF: C₁₂H₁₇BrN₂O₄S
• MW: 365.243381261826
• MDL: MFCD34179557
• CID: 5155589
• PubChem ID: 156678885
• Update Time: 2025-10-31

2-Thiazolepropanoic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (αS)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolepropanoic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (αS)-
• Methyl (S)-2-(Boc-amino)-3-(4-bromo-2-thiazolyl)propanoate
• methyl (S)-3-(4-bromothiazol-2-yl)-2-((tert-butoxycarbonyl)amino)propanoate
• 2641451-73-0
• CS-0168185
• A-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (
• SCHEMBL25776683
• methyl (2S)-3-(4-bromo-1,3-thiazol-2-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• methyl (2S)-3-(4-bromo-1,3-thiazol-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoate
• 2-Thiazolepropanoic acid, 4-bromo-
• AS)-
• G15205

• MDL： MFCD34179557
• Inchi： 1S/C12H17BrN2O4S/c1-12(2,3)19-11(17)14-7(10(16)18-4)5-9-15-8(13)6-20-9/h6-7H,5H2,1-4H3,(H,14,17)/t7-/m0/s1
• InChI Key： XOHKCICGHIWNNO-ZETCQYMHSA-N
• SMILES： C(C1SC=C(Br)N=1)[C@@H](C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 364.00924g/mol
• Monoisotopic Mass: 364.00924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 106Ų

Additional information on 2-Thiazolepropanoic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (αS)-

2-Thiazolepropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2641451-73-0, known as 2-Thiazolepropanoic acid, 4-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (αS)-, is a highly specialized organic molecule with significant potential in the field of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a thiazole ring, a propanoic acid moiety, and several substituents that contribute to its unique chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest for researchers worldwide.

Thiazolepropanoic acid derivatives have been extensively studied for their role in various biochemical pathways. The presence of the thiazole ring in the molecule is particularly noteworthy, as it is known to exhibit significant biological activity. The substitution pattern on the thiazole ring plays a crucial role in determining the compound's pharmacokinetic properties and its interaction with biological targets. In this case, the 4-bromo substitution adds to the molecule's complexity and may influence its stability and bioavailability.

The methyl ester group in the compound is another key feature that contributes to its chemical behavior. Ester groups are commonly used in drug design to enhance solubility and absorption. Recent studies have shown that such modifications can significantly improve the bioavailability of therapeutic agents. The α-amino carbonyl group, protected by a (1,1-dimethylethoxy)carbonyl moiety, further adds to the molecule's functional diversity. This protection strategy is often employed during synthesis to prevent unwanted side reactions and ensure high purity of the final product.

The stereochemistry of the compound, specifically the (αS)- configuration, is critical for its biological activity. Stereoisomers often exhibit vastly different pharmacological properties due to their distinct spatial arrangements. Advanced analytical techniques such as X-ray crystallography and NMR spectroscopy have been instrumental in confirming the stereochemical integrity of this compound.

Recent research has focused on exploring the potential applications of this compound in drug discovery. Its unique structure suggests that it could serve as a lead compound for developing novel therapeutic agents targeting specific molecular pathways. For instance, studies have indicated that thiazole-containing compounds may exhibit anti-inflammatory or anticancer properties. The bromine substituent could also be exploited for radiolabeling purposes in diagnostic imaging.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of the thiazole ring typically involves multi-step processes such as cyclization reactions or coupling techniques. The introduction of substituents like bromine and amino groups requires meticulous control over reaction conditions to achieve high yields and purity.

The development of efficient synthetic routes for 2-Thiazolepropanoic acid derivatives has been a focal point of recent research efforts. Innovations in catalytic asymmetric synthesis have enabled the production of enantiomerically pure compounds like this one, which is essential for studying their stereochemical effects on biological systems.

In conclusion, CAS No. 2641451-73-0 represents a sophisticated organic molecule with promising applications in pharmaceutical research. Its intricate structure and functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound stands at the forefront of innovation in medicinal chemistry.